Cas no 1805542-94-2 (5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile
• CAS No: 1805542-94-2
• MF: C₉H₆BrF₂IN₂
• MW: 386.962620258331
• CID: 4804178
• Update Time: 2025-10-30

5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile

• Inchi： 1S/C9H6BrF2IN2/c10-4-5-3-6(13)8(9(11)12)15-7(5)1-2-14/h3,9H,1,4H2
• InChI Key： JGRWKQKGAMESNQ-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)C(CC#N)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile

5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile (CAS No. 1805542-94-2): An Overview of a Versatile Heterocyclic Compound

5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile (CAS No. 1805542-94-2) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, including a bromomethyl group, a difluoromethyl moiety, and an iodine substituent, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive starting material for various synthetic transformations and drug discovery efforts.

The bromomethyl group in 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile serves as a versatile electrophilic handle, facilitating nucleophilic substitution reactions. This functionality allows for the introduction of diverse substituents, thereby expanding the chemical space and potential applications of the compound. Recent studies have demonstrated the utility of bromomethyl groups in the synthesis of complex molecules, including those with biological activity.

The presence of a difluoromethyl moiety in 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile is particularly noteworthy. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, making them valuable in drug design. The difluoromethyl group can also influence the electronic properties of the molecule, affecting its reactivity and biological activity. Recent research has highlighted the role of difluoromethylated compounds in modulating protein-protein interactions and enzyme inhibition.

The iodine substituent in 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile provides additional synthetic flexibility. Iodine is a good leaving group and can be readily displaced by various nucleophiles, enabling further functionalization of the molecule. Moreover, iodinated compounds are often used as intermediates in cross-coupling reactions, such as Suzuki-Miyaura coupling, which are crucial for constructing complex molecular architectures.

The pyridine ring in 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile is an important pharmacophore that is widely found in bioactive molecules. Pyridines are known for their ability to form hydrogen bonds and π-stacking interactions, which can enhance binding affinity to biological targets. The acetonitrile group at the 6-position further contributes to the molecule's versatility by providing a polar functional group that can participate in various chemical reactions.

In terms of synthetic applications, 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile has been utilized as a key intermediate in the synthesis of novel pharmaceutical candidates. For example, recent studies have explored its use in the development of inhibitors targeting specific enzymes involved in disease pathways. The compound's unique combination of functional groups allows for fine-tuning of its properties to achieve optimal biological activity and selectivity.

Beyond its role in drug discovery, 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile has also found applications in materials science and catalysis. Its reactivity and structural diversity make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. Additionally, the compound can serve as a ligand precursor in homogeneous catalysis, where it can influence catalyst performance through its electronic and steric effects.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile (CAS No. 1805542-94-2) is a highly versatile heterocyclic compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an attractive starting material for synthetic transformations and drug discovery efforts. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.